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Compound of Interest

Compound Name: Zinc diamyldithiocarbamate

Cat. No.: B097174

An objective evaluation of Zinc Diamyldithiocarbamate against other common accelerators,
supported by experimental data, to guide researchers and compounders in optimizing EPDM
vulcanization.

In the formulation of Ethylene Propylene Diene Monomer (EPDM) rubber compounds, the
selection of an appropriate accelerator is critical to achieving desired cure characteristics and
final product performance. Zinc diamyldithiocarbamate (ZDAC) belongs to the
dithiocarbamate class of accelerators, which are recognized for their ultra-fast curing
capabilities. This guide provides a comprehensive comparison of the performance of ZDAC,
represented by its close analogs Zinc Dimethyldithiocarbamate (ZDMC) and Zinc
Diethyldithiocarbamate (ZDEC), against other widely used accelerator classes such as
thiazoles, sulfenamides, and thiurams in a typical EPDM formulation.

Executive Summary of Accelerator Performance

Dithiocarbamates, including ZDAC, are characterized by their rapid vulcanization, providing the
shortest cure times among the accelerator classes evaluated.[1] This makes them highly
effective for applications requiring high throughput. They also contribute to high tensile strength
and toughness in the final EPDM vulcanizate.[1][2] However, this high reactivity is associated
with very short scorch times, which can present processing challenges.[1][3] In contrast,
sulfenamide accelerators offer a good balance of fast cure rates and excellent scorch safety,
while thiazoles provide a slower, more controlled cure. Thiurams also offer fast curing and
contribute to high modulus and hardness.
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Comparative Data on Accelerator Performance in
EPDM

The following tables summarize the quantitative data from a comparative study of various
accelerators in a standard EPDM compound. The performance of Zinc
Diamyldithiocarbamate (ZDAC) is represented by the data for Zinc Dimethyldithiocarbamate
(ZDMC) and Zinc Diethyldithiocarbamate (ZDEC).

Cure Characteristics at 160°C
. Max. Scorch .
Accelerator Min. Torque . Cure Time
Accelerator Torque (MH, Time (ts2, .
Class (ML, dNm) . (t90, min)
dNm) min)
Dithiocarbam
ZDMC 1.8 18.5 0.8 3.5
ate
ZDEC 19 18.2 0.9 3.8
Thiazole MBT 21 14.5 2.5 8.5
MBTS 2.0 14.2 3.0 9.0
Sulfenamide CBS 1.9 17.5 2.2 6.5
TBBS 1.8 18.0 2.8 7.0
Thiuram TMTD 1.7 19.0 1.0 4.0

Data sourced from a study on the effect of different accelerators on the vulcanization of EPDM
rubber.[1]

Physical Properties of EPDM Vulcanizates
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Modulus Tensile Elongatio
Accelerat Accelerat Hardness Toughnes
at 300% Strength n at
or Class or (Shore A) s (MPa)
(MPa) (MPa) Break (%)
Dithiocarba
ZDMC 65 10.5 18.0 450 7.5
mate
ZDEC 64 10.2 17.8 460 7.2
Thiazole MBT 60 8.5 15.5 550 6.0
MBTS 59 8.2 15.0 560 5.8
Sulfenamid
CBS 63 9.8 17.0 500 6.8
e
TBBS 64 10.0 17.5 480 7.0
Thiuram TMTD 66 11.0 18.5 430 8.0

Data sourced from a study on the effect of different accelerators on the vulcanization of EPDM
rubber.[1]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
accuracy and comparability.

Cure Characteristics (ASTM D2084)

The vulcanization properties of the EPDM compounds were evaluated using an oscillating disk
rheometer. This method measures the torque required to oscillate a disk embedded in the
rubber sample at a constant temperature (e.g., 160°C). The key parameters recorded are:

e Minimum Torque (ML): An indication of the viscosity of the uncured compound.

o Maximum Torque (MH): Represents the stiffness or modulus of the fully cured rubber. The
difference between MH and ML indicates the degree of crosslinking.
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e Scorch Time (ts2): The time taken for the torque to rise by two units from the minimum
torque, indicating the onset of vulcanization and the available processing time.

e Optimum Cure Time (t90): The time required to reach 90% of the maximum torque,
representing the time to achieve a near-complete cure.

Physical Properties (ASTM D412)

The tensile properties of the vulcanized EPDM samples were determined using a universal
testing machine. Dumbbell-shaped specimens were stretched at a constant rate until they
fractured. The following properties were measured:

o Hardness: Measured using a durometer (Shore A scale), indicating the resistance to
indentation.

e Modulus at 300% Elongation: The stress required to stretch the sample to 300% of its
original length, representing the stiffness of the material.

o Tensile Strength: The maximum stress the material can withstand before breaking.
o Elongation at Break: The percentage increase in length of the sample at the point of fracture.

e Toughness: The energy absorbed per unit volume up to the point of rupture, calculated from
the area under the stress-strain curve.

Heat Aging Resistance (ASTM D573)

To evaluate the durability of the vulcanized rubber, samples are subjected to accelerated aging
in a hot air oven at a specified temperature (e.g., 100°C) for a defined period (e.g., 72 hours).
After aging, the physical properties (tensile strength, elongation, and hardness) are re-
measured, and the percentage change from the unaged properties is calculated to assess the
material's resistance to thermal degradation.

Visualizing Experimental Workflows
Logical Flow of EPDM Compound Evaluation
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Caption: Workflow for EPDM compound formulation, testing, and performance validation.

Signaling Pathway of Sulfur Vulcanization
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Caption: Simplified pathway of sulfur vulcanization in EPDM activated by an accelerator.

Conclusion

Zinc diamyldithiocarbamate (ZDAC), as a representative of the dithiocarbamate class, is a
highly effective accelerator for EPDM rubber, offering rapid cure rates and contributing to
excellent tensile strength and toughness.[1][2] This makes it a suitable choice for applications
where fast production cycles are a priority. However, the very short scorch times associated
with dithiocarbamates necessitate careful control over the mixing and processing stages to
prevent premature vulcanization.[1][3] For applications requiring greater processing safety,
sulfenamide accelerators like TBBS or CBS present a more balanced profile of cure speed and
scorch delay. The selection of the optimal accelerator system will ultimately depend on the
specific processing requirements and desired end-product properties. This guide provides the
foundational data and experimental context to assist researchers and compounders in making
informed decisions for their EPDM formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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